Cas no 64097-60-5 (Benzenamine, 4-(4-morpholinyl)-N-[4-(4-morpholinyl)phenyl]-)

Benzenamine, 4-(4-morpholinyl)-N-[4-(4-morpholinyl)phenyl]- structure
64097-60-5 structure
Product Name:Benzenamine, 4-(4-morpholinyl)-N-[4-(4-morpholinyl)phenyl]-
CAS No:64097-60-5
MF:C20H25N3O2
MW:339.431404829025
CID:1669338
PubChem ID:9949796
Update Time:2025-04-21

Benzenamine, 4-(4-morpholinyl)-N-[4-(4-morpholinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4-morpholinyl)-N-[4-(4-morpholinyl)phenyl]-
    • 4-morpholin-4-yl-N-(4-morpholin-4-ylphenyl)aniline
    • LXRJVBXLDSTZTA-UHFFFAOYSA-N
    • bis(4-morpholinophenyl)amine
    • DTXSID90433247
    • 64097-60-5
    • SCHEMBL7980595
    • Inchi: 1S/C20H25N3O2/c1-5-19(22-9-13-24-14-10-22)6-2-17(1)21-18-3-7-20(8-4-18)23-11-15-25-16-12-23/h1-8,21H,9-16H2
    • InChI Key: LXRJVBXLDSTZTA-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2)NC2C=CC(=CC=2)N2CCOCC2)CC1

Computed Properties

  • Exact Mass: 339.19485
  • Monoisotopic Mass: 339.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37Ų

Experimental Properties

  • PSA: 36.97
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